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Compound of Interest

Compound Name: Methyl 2-methyl-3-oxopropanoate

Cat. No.: B049948

Technical Support Center: Methyl 2-methyl-3-
oxopropanoate

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 2-methyl-3-oxopropanoate (CAS
51673-64-4) was not readily available. The information provided below is compiled from the
safety data of structurally similar compounds, including other methyl oxopropanoate derivatives
and ethyl 2-methyl-3-oxopropanoate. Researchers should handle Methyl 2-methyl-3-
oxopropanoate with caution and refer to the safety data for analogous compounds as a
preliminary guide. A thorough risk assessment should be conducted before use.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with Methyl 2-methyl-3-oxopropanoate?

Al: Based on data for analogous compounds, Methyl 2-methyl-3-oxopropanoate is expected
to be a combustible liquid. It may cause skin and serious eye irritation.[1] Inhalation of vapors
or mists may lead to respiratory tract irritation.[1]

Q2: What personal protective equipment (PPE) should | wear when handling this compound?
A2: It is recommended to wear the following PPE:

e Gloves: Chemical-resistant gloves.[2]
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» Eye Protection: Chemical safety goggles or a face shield.[1][2]
o Lab Coat: A standard laboratory coat should be worn.

» Respiratory Protection: If working in a poorly ventilated area or if vapors/mists are generated,
use a NIOSH-approved respirator.[2]

Q3: How should | properly store Methyl 2-methyl-3-oxopropanoate?

A3: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1]
[2] Keep it away from heat, sparks, open flames, and other sources of ignition.[2]

Q4: What should | do in case of accidental skin or eye contact?
A4:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water. If skin irritation occurs, seek medical attention.[1]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Q5: How should | dispose of waste containing Methyl 2-methyl-3-oxopropanoate?

A5: Dispose of the waste in accordance with local, state, and federal regulations. It may be
possible to dissolve the material in a combustible solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber.[2] Do not allow the product to enter drains or
waterways.[1][2]

Troubleshooting Guides

Scenario 1: I've spilled a small amount of Methyl 2-methyl-3-oxopropanoate on my lab
bench.

o Step 1: Evacuate and Ventilate: Ensure the immediate area is clear of personnel and
increase ventilation to the extent possible.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://buildingblock.bocsci.com/product/methyl-2-methyl-3-oxopropanoate-cas-51673-64-4-319472.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxopropanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxopropanoic-acid
https://www.benchchem.com/product/b049948?utm_src=pdf-body
https://buildingblock.bocsci.com/product/methyl-2-methyl-3-oxopropanoate-cas-51673-64-4-319472.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxopropanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxopropanoic-acid
https://buildingblock.bocsci.com/product/methyl-2-methyl-3-oxopropanoate-cas-51673-64-4-319472.html
https://buildingblock.bocsci.com/product/methyl-2-methyl-3-oxopropanoate-cas-51673-64-4-319472.html
https://www.benchchem.com/product/b049948?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxopropanoic-acid
https://buildingblock.bocsci.com/product/methyl-2-methyl-3-oxopropanoate-cas-51673-64-4-319472.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxopropanoic-acid
https://www.benchchem.com/product/b049948?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Step 2: Wear Appropriate PPE: Before cleaning, don chemical-resistant gloves, safety
goggles, and a lab coat.

o Step 3: Contain the Spill: Use an inert absorbent material like vermiculite, sand, or earth to
absorb the spill.

o Step 4: Collect and Dispose: Carefully collect the absorbed material into a suitable, labeled
container for chemical waste disposal.[1]

o Step 5: Decontaminate the Area: Clean the spill area with a suitable solvent, followed by
soap and water.

Scenario 2: My reaction involving Methyl 2-methyl-3-oxopropanoate is producing unexpected
fumes.

o Step 1: Work in a Ventilated Area: Immediately ensure that the reaction is being conducted in
a certified chemical fume hood.

o Step 2: Check for Incompatibilities: Review your experimental protocol for any incompatible
materials. Analogous compounds may be incompatible with strong oxidizing agents, strong
bases, and strong reducing agents.

o Step 3: Control the Reaction Temperature: If the reaction is exothermic, ensure you have
adequate cooling in place.

o Step 4: Wear Respiratory Protection: If you need to approach the reaction, wear an
appropriate respirator.

Quantitative Data Summary for Analogous
Compounds
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Property Value Source Compound

H315 (Causes skin irritation),

H319 (Causes serious eye Methyl 2,2-dimethyl-3-
GHS Hazard Statements o

irritation), H335 (May cause oxopropanoate

respiratory irritation)

P261, P264, P271, P280,
P302+P352, P304+P340, _
Methyl 2,2-dimethyl-3-
) P305+P351+P338, P312,
Precautionary Statements oxopropanoate, Methyl 3-
P332+P313, P337+P313,
P362, P403+P233, P405,

P501

chloro-3-oxopropanoate

Experimental Workflow for Handling Methyl 2-
methyl-3-oxopropanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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